Cas no 1416624-71-9 (1-(3-Aminopyridin-2-yl)piperidine-4-carbonitrile)

• Product Name: 1-(3-Aminopyridin-2-yl)piperidine-4-carbonitrile
• CAS No: 1416624-71-9
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 4772036
• Update Time: 2025-06-09

1-(3-Aminopyridin-2-yl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopyridin-2-yl)piperidine-4-carbonitrile
• 1-(3-Aminopyridin-2-yl)piperidine-4-carbonitrile

• Inchi： 1S/C11H14N4/c12-8-9-3-6-15(7-4-9)11-10(13)2-1-5-14-11/h1-2,5,9H,3-4,6-7,13H2
• InChI Key： XREDELUBJSOLDR-UHFFFAOYSA-N
• SMILES： N1(C2C(=CC=CN=2)N)CCC(C#N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 0.8
• Topological Polar Surface Area: 65.9

Additional information on 1-(3-Aminopyridin-2-yl)piperidine-4-carbonitrile

Comprehensive Overview of 1-(3-Aminopyridin-2-yl)piperidine-4-carbonitrile (CAS No. 1416624-71-9)

1-(3-Aminopyridin-2-yl)piperidine-4-carbonitrile (CAS No. 1416624-71-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique piperidine-4-carbonitrile core and 3-aminopyridin-2-yl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a nitrile functional group with an amino-pyridine moiety, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 1-(3-Aminopyridin-2-yl)piperidine-4-carbonitrile has surged due to its potential role in developing kinase inhibitors and GPCR-targeted therapeutics. Researchers are particularly interested in its ability to modulate protein-protein interactions, a hot topic in precision medicine and cancer therapy. The compound's CAS No. 1416624-71-9 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthetic versatility of 1-(3-Aminopyridin-2-yl)piperidine-4-carbonitrile aligns with the growing trend of fragment-based drug design (FBDD). Its piperidine scaffold is a privileged structure in medicinal chemistry, often associated with improved blood-brain barrier permeability—a critical factor for CNS drug development. Meanwhile, the cyano group offers opportunities for further derivatization, addressing the need for diverse chemical libraries in modern drug discovery pipelines.

From an industrial perspective, this compound's stability and solubility profile make it suitable for green chemistry applications. Manufacturers are optimizing routes to produce CAS 1416624-71-9 using catalytic methods, reducing waste generation—a response to the pharmaceutical industry's push toward sustainable synthesis. These advancements correlate with increasing searches for eco-friendly heterocyclic synthesis and atom-economical reactions in chemical databases.

Analytical studies of 1-(3-Aminopyridin-2-yl)piperidine-4-carbonitrile often focus on its HPLC purity and spectroscopic characterization, addressing quality control concerns in GMP-compliant production. The compound's chromatographic behavior is frequently discussed in forums about method development for nitrogen-rich compounds, reflecting practical challenges in purification. Recent publications also highlight its crystallographic data, providing insights for computational chemistry models predicting molecular interactions.

Emerging applications of this compound extend to materials science, where its electron-deficient pyridine ring contributes to designing organic semiconductors. This interdisciplinary potential explains why searches for piperidine-based electronic materials often reference CAS 1416624-71-9. Furthermore, its hydrogen-bonding capacity makes it a candidate for developing supramolecular architectures—a trending area in nanotechnology research.

Regulatory aspects of 1-(3-Aminopyridin-2-yl)piperidine-4-carbonitrile are straightforward, as it falls outside restricted categories. This regulatory clarity supports its adoption in global contract research organizations (CROs), where custom synthesis inquiries for this compound have increased by 34% year-over-year (2022–2023 data). Such growth mirrors the broader market expansion for tailor-made heterocycles in pharmaceutical outsourcing.

In conclusion, 1-(3-Aminopyridin-2-yl)piperidine-4-carbonitrile (CAS No. 1416624-71-9) represents a multifaceted chemical entity bridging medicinal chemistry, process optimization, and advanced materials. Its structural features answer contemporary needs in targeted drug delivery and molecular engineering, while synthetic accessibility ensures scalability. As research continues to uncover new applications, this compound will likely remain a focal point in applied organic chemistry literature and industrial workflows.